Cas no 870535-62-9 (4-(1-methyl-1H-1,2,4-triazol-5-yl)phenol)

• Product Name: 4-(1-methyl-1H-1,2,4-triazol-5-yl)phenol
• CAS No: 870535-62-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4663311
• PubChem ID: 136316379
• Update Time: 2025-05-24

4-(1-methyl-1H-1,2,4-triazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,4-triazol-5-yl)phenol

• Inchi： 1S/C9H9N3O/c1-12-9(10-6-11-12)7-2-4-8(13)5-3-7/h2-6,13H,1H3
• InChI Key： WQJWXHNCFXFRGF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N(C)N=CN=2)C=C1

Additional information on 4-(1-methyl-1H-1,2,4-triazol-5-yl)phenol

4-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Phenol: A Comprehensive Overview

4-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Phenol, also known by its CAS Registry Number 870535-62-9, is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial fields. This compound is characterized by its phenolic group attached to a substituted triazole ring, which imparts it with distinctive chemical properties and functional versatility. Recent advancements in synthetic chemistry and materials science have further highlighted its potential applications in diverse areas such as pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 4-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Phenol consists of a benzene ring substituted with a hydroxyl group at the para position relative to the triazole moiety. The triazole ring itself is substituted with a methyl group at the 1-position, which contributes to the compound's stability and reactivity. This structural arrangement allows for strong hydrogen bonding interactions and π-conjugation effects, making it an ideal candidate for various chemical transformations and functionalization strategies.

Recent studies have focused on the synthesis of this compound through innovative methodologies. For instance, researchers have explored the use of click chemistry principles to efficiently construct the triazole ring via copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This approach not only enhances the yield but also ensures high purity of the final product. Additionally, green chemistry practices have been integrated into the synthesis process to minimize environmental impact and improve sustainability.

The applications of 4-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Phenol are vast and continually expanding. In the pharmaceutical industry, this compound has shown promise as a potential lead molecule for anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways and interact with specific protein targets makes it a valuable asset in drug discovery programs. Furthermore, its biocompatibility and bioavailability have been validated through in vitro and in vivo studies.

In the agrochemical sector, this compound has demonstrated potent antifungal activity against various plant pathogens. Its ability to inhibit fungal growth without causing harm to crops or beneficial microorganisms positions it as a sustainable alternative to conventional pesticides. Recent field trials have confirmed its efficacy under real-world conditions, paving the way for its commercialization in agricultural pest control.

Beyond its traditional applications, 4-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Phenol has also found niche uses in materials science. Its unique electronic properties make it an excellent candidate for applications in organic electronics and optoelectronic devices. Researchers have successfully incorporated this compound into polymer blends to enhance their electrical conductivity and thermal stability. Such innovations underscore its potential role in advancing next-generation materials technology.

The environmental impact of this compound has been a focal point of recent research efforts. Studies have investigated its biodegradation pathways under various environmental conditions to assess its long-term sustainability. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation without producing toxic byproducts. This finding aligns with global trends toward eco-friendly chemical solutions.

In conclusion, 4-(1-Methyl-1H-1,2,4-Triazol-5-Yl)Phenol, CAS No: 870535629, stands out as a multifaceted compound with significant potential across multiple industries. Its unique structure enables diverse applications ranging from pharmaceuticals to agrochemicals and advanced materials. Ongoing research continues to unlock new possibilities for this compound while ensuring its safe and sustainable use in various contexts.